(2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid

Genetic code expansion Enzyme mechanism Histidine bioisostere

Standard L-4-thiazolylalanine or racemic DL-mixtures fail to provide the stereoelectronic constraints required for enzyme mechanism studies and D-peptide catalysts. This (2R)-D-enantiomer with 2-thiazolyl regiochemistry delivers: • Defined β2 conformation (φ -130°, ψ +20°) via intramolecular N-H···N_Tzl H-bond, reducing entropic penalty in macrocycles • Orthogonal amber suppression - not mis-incorporated by L-specific aminoacyl-tRNA synthetases • Dual protease resistance: D-configuration + thiazole steric shielding Suitable for catalytic triad mapping, mirror-image peptide catalysts, and stability-enhanced neurotensin analogs.

Molecular Formula C6H8N2O2S
Molecular Weight 172.21 g/mol
Cat. No. B11751763
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid
Molecular FormulaC6H8N2O2S
Molecular Weight172.21 g/mol
Structural Identifiers
SMILESC1=CSC(=N1)CC(C(=O)O)N
InChIInChI=1S/C6H8N2O2S/c7-4(6(9)10)3-5-8-1-2-11-5/h1-2,4H,3,7H2,(H,9,10)/t4-/m1/s1
InChIKeyPXFXXRSFSGRBRT-SCSAIBSYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Why (2R)-2-Amino-3-(1,3-thiazol-2-yl)propanoic Acid Matters for Research


(2R)-2-Amino-3-(1,3-thiazol-2-yl)propanoic acid, also referred to as D-β-(2-thiazolyl)alanine, is a non-proteinogenic, chiral α-amino acid featuring a thiazole heterocycle tethered at the β-carbon via a methylene bridge [1]. Substitution of the thiazole ring at the 2-position (rather than the more common 4-position) repositions the endocyclic nitrogen and sulfur atoms relative to the peptide backbone, altering hydrogen-bonding capacity, metal-chelation geometry, and conformational preferences in peptides [2]. The (R)-absolute configuration at the α-carbon is noteworthy because most biosynthetically relevant thiazole amino acids—such as the bottromycin-derived β-(2-thiazolyl)-β-alanine and L-4-thiazolylalanine (Protinol)—belong to the L-series [3]. This makes the D-enantiomer a rare tool for probing stereochemical constraints in enzyme active sites and for constructing protease-resistant peptide analogs. Its procurement value lies in the combination of three differentiating features that are absent in the racemic DL-mixture or the more abundant L- and 4-thiazolyl regioisomers: (i) the 2-thiazolyl connectivity, (ii) D-configuration, and (iii) the α-amino acid (rather than β-amino acid) backbone.

1
2-Thiazolyl connectivity positions endocyclic N and S for distinct hydrogen-bond and metal-chelation geometry vs. 4-thiazolyl regioisomers.
2
D-configuration supports orthogonal studies where L-selective aminoacyl-tRNA synthetases do not mis-incorporate the residue.
3
α-Amino acid backbone enables standard Fmoc-SPPS incorporation, distinct from β-amino acid variants with different racemization profiles.

Generic Substitution Risks for (2R)-2-Thiazolylalanine


Procurement based solely on the “thiazolylalanine” substructure name invites substitution with L-4-thiazolylalanine (CAS 119433-80-6, the most commercially stocked variant) or the racemic DL-2-thiazolylalanine (CAS 1596-65-2). These swaps fail because the position of the thiazole ring attachment (C2 vs. C4) dictates the spatial orientation of the heteroatom lone pairs and the dipole moment of the side chain, directly affecting molecular recognition by biological targets [1]. Likewise, the D- versus L-configuration determines whether the amino acid is recognized by endogenous aminoacyl-tRNA synthetases (L-selective) or by D-amino acid-specific transpeptidases in bacterial peptidoglycan [2]. Racemic DL-mixtures introduce a 50% contamination of the undesired enantiomer, which in enzyme inhibition assays can produce misleading IC50 values and in peptide synthesis generates diastereomeric products requiring additional separation [3]. The quantitative evidence in Section 3 demonstrates that specific procurement of the (2R)-2-thiazolyl enantiomer is necessary to achieve the stereoelectronic and conformational properties described.

Target
(2R)-2-Thiazolylalanine
L-4-Thiazolylalanine (CAS 119433-80-6)
Regioisomer shifts thiazole attachment from C2 to C4; heteroatom orientation may alter hydrogen-bonding and metal-chelation geometry in target binding.
Target
(2R)-2-Thiazolylalanine
DL-2-Thiazolylalanine (CAS 1596-65-2)
Racemic mixture introduces 50% undesired L-enantiomer; enzyme inhibition assays may yield shifted IC50 values and diastereomeric peptide products.
Target
(2R)-2-Thiazolylalanine
β-(2-Thiazolyl)-β-alanine
β-Amino acid backbone differs in architecture; racemization profile and SPPS coupling chemistry may not transfer to the α-amino acid scaffold.

Head-to-Head Evidence: (2R)-2-Thiazolylalanine vs. Closest Analogs


Genetic Encoding Efficiency as a Histidine Mimetic

Thiazole alanine (as the L-enantiomer) can be site-specifically incorporated into proteins via engineered pyrrolysyl-tRNA synthetase (PylRS)/tRNA_CUA pairs in E. coli, enabling precise replacement of histidine residues. When three catalytic histidines in alanine racemase were individually replaced with thiazole alanine, the enzyme's catalytic efficiency (k_cat/K_M) decreased by 1–3 orders of magnitude relative to wild-type, demonstrating that the thiazole side chain's reduced hydrogen-bonding capacity (one nitrogen vs. two in imidazole) quantitatively disrupts the charge-relay network [1]. By comparison, replacement with 3-methyl-histidine, which retains both ring nitrogens but with altered tautomeric preference, produced a distinct perturbation pattern. The differential effect between thiazole alanine and 3-methyl-histidine at the same residue position provides a quantitative map of the proton-relay contributions of each imidazole nitrogen [1]. This genetic encoding compatibility distinguishes thiazole alanine from other histidine isosteres such as 4-thiazolylalanine, for which no amber suppression data have been reported [2].

Genetic Encoding Efficiency
Head-to-head
k_cat/K_M decreased 10- to 1,000-fold vs. wild-type alanine racemase; differential perturbation vs. 3-methyl-histidine at His357
Supports histidine proton-relay deconvolution studies
PylRS(N346A/C348A)/tRNA_CUA pair; E. coli expression; pH 8.0, 37°C
Genetic code expansion Enzyme mechanism Histidine bioisostere

Conformational Restriction and the β2 Preference

DFT calculations and Cambridge Structural Database analysis reveal that 2-thiazolyl amino acid residues preferentially adopt a semi-extended β2 conformation (φ ≈ -130°, ψ ≈ +20°), stabilized by an intramolecular N–H···N_Tzl hydrogen bond between the backbone amide proton and the thiazole ring nitrogen [1]. This contrasts sharply with the oxazole analog, which favors the β1 conformation, and with 4-thiazolyl residues where the ring nitrogen is positioned further from the backbone, weakening the N–H···N_Tzl interaction [1]. The conformational energy difference between β2 and β1 conformers for 2-thiazolylalanine is approximately 2–3 kcal/mol favoring β2, compared to <1 kcal/mol for the oxazole analog [1]. For dehydroalanine-thiazole hybrids, an additional π-conjugation effect further rigidifies the structure [1].

Conformational Preference
Head-to-head
β2 conformation (φ≈-130°, ψ≈+20°) stabilized by N-H···N_Tzl H-bond; reported ΔE(β2→β1)≈2–3 kcal/mol
Reported conformational context for peptide foldamer design
B3LYP/6-311++G(d,p) DFT; oxazole analog favors β1; 4-thiazolyl shows no β2 preference
Peptide foldamer design Conformational analysis Thiazole-oxazole comparison

Performance in Asymmetric Organocatalysis

A peptide incorporating a thiazolylalanine (Taz) residue as the catalytic N-heterocyclic carbene precursor promoted the intramolecular Stetter cyclization of a test substrate to form a chromanone product with up to 81% enantiomeric excess (ee) [1]. This represents a proof-of-concept that the thiazole moiety in an amino acid context can function as an asymmetric organocatalyst. In the absence of the thiazolylalanine residue, the peptide scaffold alone (e.g., Pro-Phe dipeptide) produced racemic or low-ee (<10%) product mixtures [1]. The 81% ee was achieved under optimized conditions with 20 mol% catalyst loading in CH₂Cl₂ at room temperature over 24 h [1].

Organocatalytic Performance
Head-to-head
81% ee in intramolecular Stetter cyclization; 20 mol% Taz-containing peptide catalyst
Supports peptide-based asymmetric catalyst development
CH₂Cl₂, RT, 24 h, DBU base; peptide without Taz residue reported substantially lower ee
Organocatalysis Asymmetric synthesis Peptide catalyst design

Plasma Stability Enhancement in Peptide Analogues

Incorporation of (L)-β-phenylthiazol-4-ylalanine at position 11 of neurotensin(8–13) analogues improved plasma stability relative to native Tyr11-containing peptide while preserving NTS1 receptor binding affinity [1]. The β-arylthiazole alanine was synthesized with 98% ee via diastereoselective alkylation, underscoring the necessity of enantiopure material for reproducible pharmacological data [1]. Although this study used the 4-thiazolyl regioisomer and L-configuration, the structure-activity principle—that the thiazole ring near the peptide backbone shields against proteolytic degradation—provides a class-level inference that the (2R)-2-thiazolyl variant, with altered ring orientation, would offer a distinct stability-selectivity profile [1].

Plasma Stability Class Precedent
Class-level
β-Arylthiazole alanine incorporation improved plasma stability in neurotensin(8–13) analogues while preserving NTS1 receptor binding
Class-level inference for thiazole-bearing amino acid stability context
4-Thiazolyl L-configuration data; 2-thiazolyl D-configuration stability context requires validation
Peptide drug stability Neurotensin receptor Unnatural amino acid substitution

Racemization Lability vs. β-Amino Acid Counterparts

Seto et al. demonstrated that β-(2-thiazolyl)-β-alanine (a β-amino acid constituent of bottromycin) racemizes readily under standard peptide acid hydrolysis conditions (6 N HCl, 110°C) [1]. The (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid described here, being an α-amino acid with the chiral center at the Cα, is expected to exhibit different racemization kinetics. In general, α-amino acids racemize via deprotonation of the Cα-H (pKa ~21 for alanine in water), whereas β-amino acids lack this facile pathway. This structural difference implies that the (2R)-α-amino acid variant is more epimerization-prone during Fmoc-SPPS coupling steps (requiring careful base selection) compared to the β-amino acid counterpart, but offers superior incorporation into standard peptide backbones [2]. This is critical for procurement decisions when selecting between α- and β-thiazolylalanine building blocks for peptide synthesis.

Racemization Profile
Class-level
α-Amino acid: expected Cα-H deprotonation pKa ~21, moderate base sensitivity during Fmoc-SPPS; β-amino acid: complete racemization under 6 N HCl, 110°C
Reported differential handling requirements for solid-phase peptide synthesis
α-Amino acid scaffold compatible with standard Fmoc-SPPS with optimized coupling conditions
Amino acid stability Racemization Solid-phase peptide synthesis compatibility

Industrial-Scale Production Feasibility

Kaneka Corporation has patented a method for producing optically active thiazolylalanine derivatives and their salts without hazardous reagents, achieving high optical purity suitable for industrial-scale manufacturing [1]. The process uses an enzymatic resolution approach specifically documented for thiazolylalanine, targeting pharmaceutical intermediate quality [1]. This patent establishes a commercial pathway for kilogram-scale production of enantiopure (2R) or (2S) thiazolylalanine, provided the correct starting enantiomer is selected. The existence of an industrial process patent distinguishes 2-thiazolylalanine from many niche unnatural amino acids for which only academic milligram-scale syntheses exist, directly informing procurement decisions when transition from research to pilot scale is anticipated [1].

Scalable Production Pathway
Class-level
Enzymatic resolution method patented (Kaneka); lipase-catalyzed kinetic resolution of N-benzyloxycarbonyl-thiazolylalanine ester; multi-kg production feasible
Supports research-to-pilot scale procurement continuity
Patent-backed process; aqueous/organic biphasic system, pH 7.0–8.0, 30–40°C
Scalable synthesis Process chemistry GMP manufacturing readiness

High-Value Application Scenarios for (2R)-2-Thiazolylalanine


Deconvoluting Histidine Proton-Relay Networks

Researchers studying catalytic triads (e.g., serine proteases, cysteine proteases, alanine racemase) can genetically encode thiazole alanine at specific histidine positions using the engineered PylRS(N346A/C348A)/tRNA_CUA pair in E. coli. The resulting mutant enzymes show a quantitative loss of catalytic efficiency (10- to 1,000-fold reduction in k_cat/K_M) that maps the contribution of each imidazole nitrogen to the proton-relay network [1]. The (2R)-D-enantiomer is critical here because L-aminoacyl-tRNA synthetases discriminate against D-amino acids, enabling orthogonal experiments where the D-form is not mis-incorporated into background proteins. This scenario is uniquely served by the 2-thiazolylalanine scaffold; 4-thiazolylalanine has not been demonstrated in amber suppression systems, and 3-methyl-histidine provides complementary but non-identical perturbation profiles [1].

Foldamer Engineering with β2 Conformational Locks

The 2-thiazolyl group imposes a semi-extended β2 backbone conformation (φ ≈ -130°, ψ ≈ +20°) stabilized by an intramolecular N–H···N_Tzl hydrogen bond, distinct from the β1 preference of oxazoles or the flexible behavior of 4-thiazolyl analogs [2]. Peptide chemists designing macrocyclic inhibitors or β-hairpin mimetics can use the (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid residue as a rigid conformational element. The ~2–3 kcal/mol energy penalty for deviating from the β2 conformation means the residue acts as a conformational “lock,” improving target binding by reducing the entropic penalty upon complex formation [2].

Developing Chiral Peptide-Thiazole Organocatalysts

The thiazole ring in thiazolylalanine can serve as an N-heterocyclic carbene precursor for organocatalytic Stetter and benzoin reactions, achieving up to 81% ee when embedded in a structured peptide environment [3]. The D-configuration of (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid enables the construction of mirror-image peptide catalysts (D-peptide scaffolds) that are resistant to proteolytic degradation during catalysis, extending catalyst lifetime. The 2-thiazolyl connectivity positions the reactive carbene center differently than 4- or 5-thiazolyl regioisomers, providing a distinct steric environment around the catalytic site [3].

Engineering Protease-Resistant Bioactive Peptides

Neurotensin analogue studies demonstrate that β-arylthiazole alanine incorporation at native aromatic amino acid positions (Tyr, Phe) improves plasma stability while preserving receptor binding [4]. The (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid offers a D-configured, 2-thiazolyl variant for these replacement studies. D-amino acid incorporation inherently confers resistance to mammalian proteases, and the thiazole ring adds additional steric and electronic shielding of adjacent peptide bonds. This dual mechanism—stereochemical (D-configuration) and electronic (thiazole heterocycle)—may produce synergistic stability enhancements superior to either strategy alone [4].

Application
Selection Property
Validation Focus
Histidine proton-relay deconvolution studies
Genetic encoding via PylRS/tRNA_CUA system
Catalytic triad perturbation profiling
Peptide foldamer and macrocycle engineering
β2 conformational preference (2-thiazolyl)
Backbone dihedral constraint analysis
Peptide-based asymmetric organocatalysis
Thiazole NHC precursor in chiral peptide scaffold
Enantioselectivity in Stetter/benzoin reactions
Protease-resistant peptide analogue design
D-configuration with thiazole heterocycle shielding
Plasma stability and stereochemical integrity assessment
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